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Compound of Interest

Compound Name: 4,6-Dihydroxy-5-nitropyrimidine

Cat. No.: B014392

An In-depth Technical Guide to 4,6-Dihydroxy-5-nitropyrimidine

Introduction

4,6-Dihydroxy-5-nitropyrimidine, also known as 5-nitro-4,6-pyrimidinediol, is a heterocyclic
organic compound that serves as a crucial intermediate in various synthetic processes.[1][2] Its
pyrimidine core, functionalized with hydroxyl and nitro groups, imparts a unique reactivity
profile, making it a valuable building block for more complex molecules, particularly in the
pharmaceutical and agrochemical industries. This document provides a comprehensive
overview of its physical and chemical properties, experimental protocols for its use in synthesis,
and its known biological activities.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4,6-Dihydroxy-5-nitropyrimidine
are summarized below. These properties are essential for its handling, storage, and application
in experimental settings.
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Property Value Reference
Molecular Formula C4H3N304 [3]
Molecular Weight 157.08 g/mol [3]
CAS Number 2164-83-2 [11[3]
Appearance Solid
Melting Point >300 °C [1][3]
4-hydroxy-5-nitro-1H-pyrimidin-
IUPAC Name YIS i [3]
6-one
Synonyms 5-Nitro-4,6-pyrimidinediol [3]
ABTLZAVJIJDRUDNG-
InChl Key [3]
UHFFFAOYSA-N
C1=NC(=C(C(=O)N1)N+
SMILES [3]
(=0)0-)0
The pKa of the parent
compound, 4,6-
dihydroxypyrimidine, is 5.4.
The electron-withdrawing nitro
pKa o N/A
group at the 5-position is
expected to decrease the
basicity of the pyrimidine ring.
[41[5]
Solubility While specific solubility data N/A

for 4,6-dihydroxy-5-
nitropyrimidine is not readily
available, its chlorinated
derivative, 4,6-dichloro-5-
nitropyrimidine, is soluble in
polar organic solvents like
chloroform, ethyl acetate, and
methanol, and insoluble in

water. A similar trend can be
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expected for the dihydroxy
compound.[6][7]

Chemical Reactivity and Synthesis

4,6-Dihydroxy-5-nitropyrimidine is a key starting material for the synthesis of other
functionalized pyrimidines. A notable reaction is its conversion to 4,6-dichloro-5-nitropyrimidine,
a versatile intermediate for introducing various nucleophiles to the pyrimidine ring.[8][9]

Experimental Protocol: Synthesis of 4,6-Dichloro-5-
nitropyrimidine

This protocol describes the chlorination of 4,6-Dihydroxy-5-nitropyrimidine using phosphoryl
chloride.

Materials:

4,6-Dihydroxy-5-nitropyrimidine (160 mmol, 25 g)

Phosphoryl chloride (1056 mmol, 96 mL)

Dimethylaniline (246 mmol, 32.6 mL)

Ice (300 g)

Ether

Anhydrous sodium sulfate

Dichloromethane

Procedure:

e To a suspension of 4,6-dihydroxy-5-nitropyrimidine in phosphoryl chloride, add
dimethylaniline.[10]
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Heat the reaction mixture in an oil bath at 125 °C, then increase the temperature to 130 °C
and maintain for 1 hour.[10]

After the reaction is complete, remove the excess phosphoryl chloride by evaporation.[10]
Slowly pour the residue onto ice. The solid product will precipitate.[10]

Collect the solid by filtration.[10]

Extract the filtrate with ether.[10]

Combine the organic layers, wash sequentially with water and brine, and then dry with
anhydrous sodium sulfate.[10]

Remove the solvent by evaporation.[10]

Purify the residue by fast column chromatography using dichloromethane to yield the final
product, 4,6-dichloro-5-nitropyrimidine.[10]

General Synthesis Workflow

Reactants:
4,6-Dihydroxy-5-nitropyrimidine - Phosphoryl chloride
- Dimethylaniline

Starting Material /Reagents

Chlorination Reaction
(125-130 °C)

eaction Mixture

Work-up and Purification

urified Product

4,6-Dichloro-5-nitropyrimidine
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Click to download full resolution via product page
Caption: General workflow for the synthesis of 4,6-dichloro-5-nitropyrimidine.

Biological Activity

4,6-Dihydroxy-5-nitropyrimidine has been identified as an inhibitor of specific enzymatic
activities, suggesting its potential for further investigation in drug development.

o Thymidine Phosphorylase Inhibition: It acts as an inhibitor of thymidine phosphorylase
activity.

» Glucuronidation Inhibition: It is also a potent and selective inhibitor of 4-nitrophenol
glucuronidation.

Inhibitory Activity of 4,6-Dihydroxy-5-nitropyrimidine

4,6-Dihydroxy-5-nitropyrimidine

Inhibits Inhibits

Thymidine Phosphorylase 4-Nitrophenol Glucuronidation

Click to download full resolution via product page
Caption: Known inhibitory targets of 4,6-Dihydroxy-5-nitropyrimidine.

Safety Information

4,6-Dihydroxy-5-nitropyrimidine is associated with certain hazards and requires appropriate
handling precautions.

e Hazard Codes: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).
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e Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338.

o Personal Protective Equipment (PPE): Dust mask type N95 (US), eyeshields, and gloves are
recommended.

o Storage: Itis classified under Storage Class 11 for combustible solids.

This technical guide provides a foundational understanding of 4,6-Dihydroxy-5-
nitropyrimidine for researchers and professionals in the fields of chemistry and drug
development. The compiled data and protocols are intended to facilitate its safe and effective
use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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